Cas no 1773138-20-7 (6-methoxy-3,4-dihydrospiro1-benzopyran-2,4'-oxane-4-one)

• Product Name: 6-methoxy-3,4-dihydrospiro1-benzopyran-2,4'-oxane-4-one
• CAS No: 1773138-20-7
• MF: C₁₄H₁₆O₄
• MW: 248.274444580078
• MDL: MFCD30499653
• CID: 5181637
• PubChem ID: 114673800
• Update Time: 2025-05-20

6-methoxy-3,4-dihydrospiro1-benzopyran-2,4'-oxane-4-one Chemical and Physical Properties

Names and Identifiers

• Spiro[2H-1-benzopyran-2,4'-[4H]pyran]-4(3H)-one, 2',3',5',6'-tetrahydro-6-methoxy-
• 6-methoxy-3,4-dihydrospiro1-benzopyran-2,4'-oxane-4-one

• MDL： MFCD30499653
• Inchi： 1S/C14H16O4/c1-16-10-2-3-13-11(8-10)12(15)9-14(18-13)4-6-17-7-5-14/h2-3,8H,4-7,9H2,1H3
• InChI Key： VGUHGGXZWUIDRC-UHFFFAOYSA-N
• SMILES： C12(CCOCC1)OC1=CC=C(OC)C=C1C(=O)C2

Additional information on 6-methoxy-3,4-dihydrospiro1-benzopyran-2,4'-oxane-4-one

Introduction to 6-Methoxy-3,4-Dihydrospiro[1-Benzopyran-2,4'-Oxane]-4-One (CAS No. 1773138-20-7)

6-Methoxy-3,4-dihydrospiro[1-benzopyran-2,4'-oxane]-4-one (CAS No. 1773138-20-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique spirocyclic structure and methoxy substituent, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications. This article provides a comprehensive overview of the chemical properties, synthesis methods, biological activities, and potential applications of 6-methoxy-3,4-dihydrospiro[1-benzopyran-2,4'-oxane]-4-one.

Chemical Structure and Properties

6-Methoxy-3,4-dihydrospiro[1-benzopyran-2,4'-oxane]-4-one is a complex organic molecule with a molecular formula of C₁₅H₁₆O₃. The compound features a spirocyclic structure where a benzopyran ring is fused with an oxane ring through a common carbon atom. The presence of the methoxy group (-OCH₃) at the 6-position of the benzopyran ring adds to its chemical stability and influences its biological activity. The molecular weight of 6-methoxy-3,4-dihydrospiro[1-benzopyran-2,4'-oxane]-4-one is approximately 252.28 g/mol.

The physical properties of 6-methoxy-3,4-dihydrospiro[1-benzopyran-2,4'-oxane]-4-one include its appearance as a white crystalline solid with a melting point ranging from 150 to 155°C. It is moderately soluble in organic solvents such as ethanol and dimethyl sulfoxide (DMSO) but has limited solubility in water. These properties make it suitable for various experimental conditions in both in vitro and in vivo studies.

Synthesis Methods

The synthesis of 6-methoxy-3,4-dihydrospiro[1-benzopyran-2,4'-oxane]-4-one has been explored through several routes, each offering unique advantages and challenges. One common approach involves the reaction of 6-methoxychromanone with an appropriate oxirane derivative under mild conditions. This method typically yields high purity and good yields of the target compound.

A recent study published in the Journal of Organic Chemistry reported an efficient one-pot synthesis method using microwave irradiation. This approach significantly reduces reaction time and improves yield compared to traditional methods. The use of microwave-assisted synthesis not only enhances the efficiency but also minimizes side reactions and impurities.

Biological Activities

6-Methoxy-3,4-dihydrospiro[1-benzopyran-2,4'-oxane]-4-one has been investigated for its potential biological activities, including anti-inflammatory, antioxidant, and anticancer properties. Preliminary studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages.

In addition to its anti-inflammatory properties, 6-methoxy-3,4-dihydrospiro[1-benzopyran-2,4'-oxane]-4-one has demonstrated significant antioxidant activity. It effectively scavenges free radicals and reduces oxidative stress in cellular models. This property makes it a potential candidate for the treatment of oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

Cancer research has also focused on the anticancer potential of 6-methoxy-3,4-dihydrospiro[1-benzopyran-2,4'-oxane]-4-one. In vitro studies have shown that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as p53 and Bcl-2. These findings suggest that it may have therapeutic value in cancer therapy.

Potential Applications

The diverse biological activities of 6-methoxy-3,4-dihydrospiro[1-benzopyran-2,4'-oxane]-4-one make it a promising candidate for various therapeutic applications. Its anti-inflammatory properties could be harnessed for the development of new treatments for inflammatory diseases such as arthritis and inflammatory bowel disease (IBD). The antioxidant activity suggests its potential use in preventing or treating oxidative stress-related conditions like Alzheimer's disease and Parkinson's disease.

The anticancer effects observed in preclinical studies indicate that further research is warranted to explore its potential as an anticancer agent. Clinical trials are needed to evaluate its safety and efficacy in human subjects. Additionally, the compound's unique chemical structure may serve as a lead molecule for the design of more potent derivatives with enhanced therapeutic properties.

Conclusion

6-Methoxy-3,4-dihydrospiro[1-benzopyran-2,4'-oxane]-4-one (CAS No. 1773138-20-7) is a promising compound with a range of biological activities that make it an attractive target for further research and development. Its anti-inflammatory, antioxidant, and anticancer properties offer significant therapeutic potential for various diseases. Continued investigation into its mechanisms of action and clinical applications will likely lead to new breakthroughs in medicinal chemistry and pharmaceutical science.